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Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of shisonin and its malonylated

derivative, malonylshisonin, the principal anthocyanins responsible for the characteristic

purple and red pigmentation in Perilla frutescens. This document synthesizes current scientific

knowledge on their biosynthesis, chemical properties, and physiological significance, with a

focus on quantitative data and detailed experimental methodologies.

Introduction to Perilla frutescens Anthocyanins
Perilla frutescens, an annual herb of the mint family, is widely cultivated in East Asia for culinary

and medicinal purposes. The vibrant coloration of its leaves, particularly in red and purple

cultivars, is due to the accumulation of anthocyanins. The primary anthocyanins identified in P.

frutescens are cyanidin derivatives, with malonylshisonin being the most abundant, followed

by shisonin.[1][2] These compounds are of significant interest to the scientific community due

to their potent antioxidant properties and potential therapeutic applications.[1][3]

Chemically, shisonin is cyanidin 3-O-(6-O-p-coumaroyl)-β-D-glucoside-5-O-β-D-glucoside.

Malonylshisonin, the genuine and more stable form in the plant, is 3-O-(6-O-(E)-p-coumaryl-β-

D-glucopyranosyl)-5-O-(6-O-malonyl-β-D-glucopyranosyl)-cyanidin.[4][5] The malonylation of

shisonin is a critical step in the late stage of the anthocyanin biosynthetic pathway.[6]
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Quantitative Analysis of Anthocyanins in Perilla
frutescens
The concentration of shisonin and malonylshisonin in P. frutescens is influenced by genetic

factors (cultivar) and environmental conditions, such as light intensity.[7] The following tables

summarize quantitative data on anthocyanin content in various P. frutescens cultivars.

Table 1: Total Anthocyanin Content in Different Perilla frutescens Cultivars

Cultivar/Variety Plant Part

Total Anthocyanin
Content (mg/g dry
weight, expressed
as cyanidin
equivalent)

Reference

Red P. frutescens Leaves 1.6 - 1.8 [8]

Half-red P. frutescens Leaves 0.7 [8]

Table 2: Relative Abundance of Major Anthocyanins in Red Perilla frutescens

Anthocyanin Relative Abundance (%) Reference

Malonylshisonin 55 - 66 [8]

Shisonin 17 - 26 [8]

Table 3: Anthocyanidin Content in Two Types of Perilla frutescens Leaves (µg/g)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1232578?utm_src=pdf-body
https://www.benchchem.com/product/b1232578?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/34681776/
https://www.researchgate.net/figure/The-MYB-transcription-factors-involved-in-anthocyanin-biosynthesis-in-perilla-A_fig6_363805365
https://www.researchgate.net/figure/The-MYB-transcription-factors-involved-in-anthocyanin-biosynthesis-in-perilla-A_fig6_363805365
https://www.researchgate.net/figure/The-MYB-transcription-factors-involved-in-anthocyanin-biosynthesis-in-perilla-A_fig6_363805365
https://www.researchgate.net/figure/The-MYB-transcription-factors-involved-in-anthocyanin-biosynthesis-in-perilla-A_fig6_363805365
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anthocyanidin
Green-back Purple
P. frutescens

Dual-faced Purple
P. frutescens

Reference

Cyanidin 273.35
Higher than Green-

back purple
[9]

Delphinidin 0.65
Higher than Green-

back purple
[9]

Pelargonidin 17.33
Higher than Green-

back purple
[9]

Peonidin 1.74
Higher than Green-

back purple
[9]

Biosynthesis and Regulatory Pathways
The biosynthesis of shisonin and malonylshisonin is a branch of the flavonoid pathway,

involving a series of enzymatic reactions. The process is tightly regulated by a complex

network of transcription factors, with light being a major environmental stimulus.

Anthocyanin Biosynthetic Pathway in Perilla frutescens
The core biosynthetic pathway leading to the formation of shisonin and malonylshisonin is

initiated from the amino acid phenylalanine. A sequence of enzymatic steps, catalyzed by

enzymes such as Chalcone Synthase (CHS), Chalcone Isomerase (CHI), Flavanone 3-

hydroxylase (F3H), Dihydroflavonol 4-reductase (DFR), and Anthocyanidin Synthase (ANS),

leads to the production of cyanidin.[1][10] Subsequent glycosylation and acylation steps,

mediated by specific glucosyltransferases (GT) and acyltransferases (AT), result in the

formation of shisonin and finally malonylshisonin.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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